Cas no 116850-62-5 (1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)-)

• Product Name: 1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)-
• CAS No: 116850-62-5
• MF: C₉H₈FN₃S
• MW: 209.243323326111
• CID: 197850
• PubChem ID: 3088007
• Update Time: 2025-04-19

1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,3-(4-fluorophenyl)-5-(methylthio)-
• 1H-1,2,4-triazole, 5-(4-fluorophenyl)-3-(methylthio)-
• 5-(4-fluorophenyl)-3-methylsulfanyl-1H-1,2,4-triazole
• 3-(4-Fluorophenyl)-5-(methylthio)-1H-1,2,4-triazole
• CHEMBL27931
• DTXSID80151549
• SCHEMBL17541739
• 116850-62-5
• 1H-1,2,4-Triazole, 3-(4-fluorophenyl)-5-(methylthio)-

• Inchi： 1S/C9H8FN3S/c1-14-9-11-8(12-13-9)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,11,12,13)
• InChI Key： XGIQPISRUKLECF-UHFFFAOYSA-N
• SMILES： S(C)C1=NNC(C2C=CC(=CC=2)F)=N1

Computed Properties

• Exact Mass: 209.04244
• Monoisotopic Mass: 209.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 394.8°Cat760mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.631
• PSA: 41.57